Cas no 109883-98-9 (Diphenylmethyl (6R,7R)-3-(Iodomethyl)-8-oxo-7-(phenylmethylene)amino-5-thia-1-azabicyclo4.2.0oct-2-ene-2-carboxylic Acid Ester)

• Product Name: Diphenylmethyl (6R,7R)-3-(Iodomethyl)-8-oxo-7-(phenylmethylene)amino-5-thia-1-azabicyclo4.2.0oct-2-ene-2-carboxylic Acid Ester
• CAS No: 109883-98-9
• MF: C₂₈H₂₃IN₂O₃S
• MW: 594.463298082352
• CID: 4429909
• PubChem ID: 14659897
• Update Time: 2025-04-24

Diphenylmethyl (6R,7R)-3-(Iodomethyl)-8-oxo-7-(phenylmethylene)amino-5-thia-1-azabicyclo4.2.0oct-2-ene-2-carboxylic Acid Ester Chemical and Physical Properties

Names and Identifiers

• 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid, 3-(iodomethyl)-8-oxo-7-[(phenylmethylene)amino]-, diphenylmethyl ester, (6R-trans)-
• Diphenylmethyl (6R,7R)-3-(Iodomethyl)-8-oxo-7-[(phenylmethylene)amino]-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic Acid Ester
• 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid, 3-(iodomethyl)-8-oxo-7-[(phenylmethylene)amino]-, diphenylmethyl ester, (6R,7R)-
• (6R-trans)-Diphenylmethyl (6R,7R)-3-(Iodomethyl)-8-oxo-7-[(phenylmethylene)amino]-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic Acid Ester;
• 109883-98-9
• Diphenylmethyl (6R,7R)-3-(Iodomethyl)-8-oxo-7-(phenylmethylene)amino-5-thia-1-azabicyclo4.2.0oct-2-ene-2-carboxylic Acid Ester

• Inchi： 1S/C28H23IN2O3S/c29-16-22-18-35-27-23(30-17-19-10-4-1-5-11-19)26(32)31(27)24(22)28(33)34-25(20-12-6-2-7-13-20)21-14-8-3-9-15-21/h1-15,17,23,25,27H,16,18H2/t23-,27-/m1/s1
• InChI Key： WLJILNIIHIZJSJ-YIXXDRMTSA-N
• SMILES： N12[C@@]([H])([C@H](N=CC3=CC=CC=C3)C1=O)SCC(CI)=C2C(OC(C1=CC=CC=C1)C1=CC=CC=C1)=O

Computed Properties

• Exact Mass: 594.04741Da
• Monoisotopic Mass: 594.04741Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 810
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 84.3Ų